Cas no 13748-48-6 (Urea,N-(acetyloxy)-N'-methyl-N-phenyl-)

• Product Name: Urea,N-(acetyloxy)-N'-methyl-N-phenyl-
• CAS No: 13748-48-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 208086
• PubChem ID: 160983
• Update Time: 2025-04-19

Urea,N-(acetyloxy)-N'-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(acetyloxy)-N'-methyl-N-phenyl-
• NACETOXYNPHENYLNMETHYLUREA
• 1-(acetyloxy)-3-methyl-1-phenylurea
• BRN 3119737
• Hydroxylamine, O-acetyl-N-(methylcarbamoyl)-N-phenyl-
• N-Acetoxy-N-phenyl-N'-methylurea
• O-Acetyl-N-(methylcarbamoyl)-N-phenylhydroxylamine
• N-Acetyloxy-N-phenyl-N'-methylurea
• DTXSID70160201
• 13748-48-6
• [N-(methylcarbamoyl)anilino] acetate

• Inchi： 1S/C10H12N2O3/c1-8(13)15-12(10(14)11-2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,11,14)
• InChI Key： JEPROPJJCVUTPH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)N(C(NC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64